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Compound of Interest

Compound Name: Hexyl 2-chloroisonicotinate

CAS No.: 898784-90-2

Cat. No.: B1325515

Get Quote

Executive Summary
Hexyl 2-chloroisonicotinate (CAS: 898784-90-2) is a halogenated pyridine ester used

primarily as an intermediate in medicinal chemistry. Due to the presence of the chlorine atom

on the pyridine ring and the lipophilic hexyl chain, this compound presents specific waste

management challenges that differ from standard organic esters.

Critical Directive: This substance must be classified as Halogenated Organic Waste. Under no

circumstances should it be commingled with non-halogenated solvent streams (e.g., Acetone,

Methanol) or disposed of via municipal drainage.

Chemical Profile & Hazard Identification
Understanding the molecular structure is the first step in safe disposal. The "Hexyl" chain

increases skin permeability, while the "2-Chloro" moiety dictates the incineration pathway.
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Property Data Operational Implication

Chemical Name Hexyl 2-chloroisonicotinate
Official shipping/manifest

name.

CAS Number 898784-90-2
Use for waste

profiling/inventory.

Formula C₁₂H₁₆ClNO₂ Halogenated (Contains Cl).[1]

Molecular Weight 241.71 g/mol
Heavy organic; likely low

volatility.

Physical State Liquid / Low-melting Solid
Handle as a liquid waste

stream.

Solubility
Organic Solvents (DMSO,

DCM)

Lipophilic; penetrates skin

barriers.

Primary Hazards Irritant (H315, H319), Harmful Treat as toxic by absorption.

Personal Protective Equipment (PPE) Matrix
Rationale: As a lipophilic ester, this compound can facilitate the transport of the chloropyridine

core across the dermal barrier. Standard "splash protection" is insufficient for handling

concentrated aliquots.

Eye Protection: Chemical splash goggles (ANSI Z87.1 compliant). Face shield required if

pouring volumes >1 Liter.

Hand Protection:

Primary: Nitrile Rubber (minimum thickness 0.11 mm).

Secondary (Double-gloving): Recommended during waste transfer. The hexyl chain

increases compatibility with non-polar matrices, potentially accelerating breakthrough

times on thin latex.

Respiratory: Work within a certified fume hood. If aerosolization is possible (e.g., rotovap

exhaust), use a respirator with Organic Vapor (OV) cartridges.
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Disposal Workflow
This protocol ensures compliance with EPA (RCRA) regulations regarding halogenated

solvents and minimizes the formation of hazardous combustion byproducts (e.g., HCl, dioxins)

during downstream incineration.

Step 1: Segregation
Do NOT pour into the "General Organic Waste" carboy.

Correct Stream: Halogenated Organic Waste.[2][3]

Why? Incinerators require specific scrubbers to neutralize the acidic gases (HCl) generated

when the chlorine atom is burned. Mixing this with non-halogenated waste forces the entire

volume to be treated as halogenated, exponentially increasing disposal costs.[4]

Step 2: Container Selection[4]
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Closure: Vented caps are preferred if the waste mixture contains other reactive reagents,

though the ester itself is stable.

Step 3: Labeling
The label must be legible and solvent-resistant.

Constituents: Write "Hexyl 2-chloroisonicotinate" fully. Do not use abbreviations.

Hazard Checkbox: Mark "Toxic" and "Irritant."

Step 4: Waste Stream Decision Logic
The following diagram outlines the decision process for disposing of reaction mixtures

containing this compound.
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Figure 1: Waste Stream Classification. Note that even if the solvent is non-halogenated (e.g.,

Methanol), the presence of Hexyl 2-chloroisonicotinate mandates the entire mixture be

treated as Halogenated Waste.

Spill Response Protocol
In the event of a spill (>10 mL), immediate containment is required to prevent surface

contamination and volatilization.

Evacuate & Ventilate: Clear the immediate area.[5][6] Ensure fume hoods are active.

PPE Up: Don double nitrile gloves, goggles, and a lab coat.

Contain: Use a spill pillow or vermiculite to dike the spill. Do not use paper towels for large

spills as they increase surface area for evaporation.

Clean:

Absorb liquid with inert material (vermiculite/sand).

Scoop into a wide-mouth jar.

Wash surface with soap and water (the ester is lipophilic; water alone is ineffective).

Dispose: Label the debris jar as "Solid Hazardous Waste (Halogenated Contamination)."
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Figure 2: Immediate Spill Response Workflow.

Compatibility & Storage
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Improper storage can lead to container degradation or unexpected reactions.

Incompatible With:

Strong Oxidizers: (e.g., Nitric Acid, Peroxides). Risk of exothermic reaction.

Strong Acids/Bases: Can hydrolyze the ester, releasing 2-chloroisonicotinic acid (solid

precipitate) or hexanol, altering the waste profile.

Recommended Storage: Cool, dry area, shielded from direct light. Keep under inert gas

(Nitrogen/Argon) if long-term storage is required to prevent oxidative degradation of the

hexyl chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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